Cas no 80955-83-5 (1-(3-Benzoyl-2,5-dimethyl-4,6-diphenylphenyl)ethanone)

• Product name: 1-(3-Benzoyl-2,5-dimethyl-4,6-diphenylphenyl)ethanone
• CAS No: 80955-83-5
• MF: C₂₉H₂₄O₂
• MW: 404.5
• CID: 2802922
• PubChem ID: 13015925

1-(3-Benzoyl-2,5-dimethyl-4,6-diphenylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• DTXSID30515273
• 80955-83-5
• 1-(2~6~-Benzoyl-2~2~,2~5~-dimethyl[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~4~-yl)ethan-1-one
• 1-(3-Benzoyl-2,5-dimethyl-4,6-diphenylphenyl)ethanone

• Inchi： InChI=1S/C29H24O2/c1-19-25(21(3)30)26(22-13-7-4-8-14-22)20(2)27(23-15-9-5-10-16-23)28(19)29(31)24-17-11-6-12-18-24/h4-18H,1-3H3
• InChI Key： GEEUSYMEUMAJND-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 404.177630004Da
• Monoisotopic Mass: 404.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 6.9